Ethyl 2-(prop-2-en-1-ylamino)-1,3-thiazole-4-carboxylate

• IUPAC Name: ethyl 2-(prop-2-enylamino)-1,3-thiazole-4-carboxylate
• InChI: InChI=1S/C9H12N2O2S/c1-3-5-10-9-11-7(6-14-9)8(12)13-4-2/h3,6H,1,4-5H2,2H3,(H,10,11)
• InChI Key: PFGIVCNFWXBOPM-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CSC(=N1)NCC=C
• Molecular Formula: C9H12N2O2S
• Molecular Weight: 212.27 g/mol

Description

Ethyl 2-(prop-2-en-1-ylamino)-1,3-thiazole-4-carboxylate, also known as PETT, is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. PETT is a thiazole derivative that possesses a unique structure and properties that make it a promising candidate for a range of applications.

Scientific Research Applications

Antiviral Applications

Ethyl 2-(prop-2-en-1-ylamino)-1,3-thiazole-4-carboxylate derivatives have been explored for their antiviral properties. . The thiazole ring, in particular, is a common feature in many antiviral drugs due to its ability to interact with viral enzymes or proteins, potentially blocking the replication of the virus.

Synthesis routes and methods

Procedure details

The reaction described in Preparation 42 was repeated but using 20 g of allylthiourea, 37 g of ethyl bromopyruvate and 200 ml of ethanol, giving the title compound as a pale yellow powder.